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Compound of Interest

Compound Name: Cinatrin B

Cat. No.: B15575014

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide a detailed protocol for the preparation, storage, and use of
Cinatrin B stock solutions for in vitro cell culture experiments. Cinatrin B is a known inhibitor
of phospholipase A2 (PLA2) and can be utilized in studies involving inflammatory responses
and lipid signaling pathways.

Data Presentation

A summary of the key quantitative data for Cinatrin B is provided in the table below for easy
reference.
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Property Value Source

Molecular Weight 372.4 g/mol --INVALID-LINK--
Known Target Phospholipase A2 (PLA2) --INVALID-LINK--
IC50 (for rat platelet PLA2) 70 uM --INVALID-LINK--
Recommended Solvent Dimethyl sulfoxide (DMSO) General Practice
Stock Solution Storage -20°C, protected from light General Practice

) ) 1-100 pM (cell-type
Working Concentration Range Recommended
dependent)

Experimental Protocols
Materials

e Cinatrin B powder

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Sterile microcentrifuge tubes or cryovials

Sterile serological pipettes and pipette tips

Vortex mixer

0.22 um syringe filter (optional, for sterilization)

Protocol for Preparing a 10 mM Cinatrin B Stock
Solution

This protocol describes the preparation of a 10 mM stock solution of Cinatrin B in DMSO. This
high-concentration stock can then be diluted to final working concentrations in cell culture
media.

e Calculate the required mass of Cinatrin B:
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o To prepare 1 mL of a 10 mM stock solution, you will need:
» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass = 0.010 mol/L x 0.001 L x 372.4 g/mol = 0.003724 g = 3.724 mg

o Accurately weigh out 3.724 mg of Cinatrin B powder using a calibrated analytical balance.

e Dissolution in DMSO:
o Aseptically add the weighed Cinatrin B powder to a sterile microcentrifuge tube.
o Add 1 mL of sterile DMSO to the tube.

o Vortex the solution thoroughly until the Cinatrin B powder is completely dissolved. Gentle
warming (e.g., in a 37°C water bath for a few minutes) may aid in dissolution, but avoid
excessive heat.

« Sterilization (Optional):

o If the stock solution needs to be sterile and was not prepared under strict aseptic
conditions, it can be sterilized by filtering through a 0.22 pm syringe filter compatible with
DMSO.

 Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock solution into smaller,
single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge tubes or cryovials.

o Label the aliquots clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C, protected from light. Under these conditions, the stock solution
is expected to be stable for several months.

Protocol for Preparing Working Solutions

e Thawing the Stock Solution:
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o When ready to use, thaw a single aliquot of the 10 mM Cinatrin B stock solution at room

temperature.

 Dilution to Final Working Concentration:

o Dilute the stock solution directly into the cell culture medium to achieve the desired final
concentration. For example, to prepare 1 mL of medium with a final Cinatrin B

concentration of 10 pM:
» Add 1 pL of the 10 mM stock solution to 999 L of cell culture medium.
o Mix the working solution thoroughly by gentle pipetting before adding it to the cells.

Note: The final concentration of DMSO in the cell culture medium should be kept low (typically
< 0.1%) to avoid solvent-induced cytotoxicity. It is recommended to run a vehicle control
(medium with the same concentration of DMSO) in all experiments.

Mandatory Visualization

The following diagram illustrates the simplified signaling pathway of Phospholipase A2 (PLA2),
the target of Cinatrin B.
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Caption: Simplified Phospholipase A2 (PLA2) Signaling Pathway and the inhibitory action of
Cinatrin B.

¢ To cite this document: BenchChem. [Application Notes and Protocols for Cinatrin B Stock
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for-cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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